Cas no 2228839-94-7 (1-(6-chloro-5-methylpyridin-3-yl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(6-chloro-5-methylpyridin-3-yl)-2-(methylamino)ethan-1-ol
• CAS No: 2228839-94-7
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• CID: 6428568
• PubChem ID: 165636085
• Update Time: 2025-08-03

1-(6-chloro-5-methylpyridin-3-yl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloro-5-methylpyridin-3-yl)-2-(methylamino)ethan-1-ol
• EN300-1993097
• 2228839-94-7

• Inchi： 1S/C9H13ClN2O/c1-6-3-7(4-12-9(6)10)8(13)5-11-2/h3-4,8,11,13H,5H2,1-2H3
• InChI Key： FAYUUPJICYBMQJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)C(CNC)O

Computed Properties

• Exact Mass: 200.0716407g/mol
• Monoisotopic Mass: 200.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 45.2Ų

Additional information on 1-(6-chloro-5-methylpyridin-3-yl)-2-(methylamino)ethan-1-ol

Comprehensive Overview of 1-(6-chloro-5-methylpyridin-3-yl)-2-(methylamino)ethan-1-ol (CAS No. 2228839-94-7)

1-(6-chloro-5-methylpyridin-3-yl)-2-(methylamino)ethan-1-ol (CAS No. 2228839-94-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine and ethanolamine backbone, is often explored for its potential applications in drug discovery and crop protection. Researchers are particularly interested in its structural features, such as the 6-chloro-5-methylpyridin-3-yl moiety, which contributes to its bioactivity and binding affinity in various biological systems.

In recent years, the demand for novel pyridine derivatives has surged due to their versatility in medicinal chemistry. The compound 1-(6-chloro-5-methylpyridin-3-yl)-2-(methylamino)ethan-1-ol is no exception, as it aligns with the growing trend of developing small-molecule therapeutics targeting neurological and metabolic disorders. Its methylamino group enhances its solubility and pharmacokinetic properties, making it a promising candidate for further investigation. Additionally, the presence of the chloro substituent offers opportunities for further chemical modifications, a key focus in modern structure-activity relationship (SAR) studies.

The agrochemical industry has also shown interest in CAS No. 2228839-94-7, particularly in the context of pest control and plant growth regulation. With the global push toward sustainable agriculture, compounds like 1-(6-chloro-5-methylpyridin-3-yl)-2-(methylamino)ethan-1-ol are being evaluated for their efficacy as environmentally friendly alternatives to traditional pesticides. Its mode of action, which may involve interference with insect nervous systems, is a hot topic in integrated pest management (IPM) research.

From a synthetic chemistry perspective, the preparation of 1-(6-chloro-5-methylpyridin-3-yl)-2-(methylamino)ethan-1-ol involves multi-step reactions, including nucleophilic substitution and reductive amination. These processes are critical for achieving high yields and purity, which are essential for both research and industrial applications. The compound's CAS No. 2228839-94-7 serves as a unique identifier in chemical databases, facilitating its tracking in patent literature and regulatory submissions.

As the scientific community continues to explore the potential of pyridine-based compounds, 1-(6-chloro-5-methylpyridin-3-yl)-2-(methylamino)ethan-1-ol stands out for its dual applicability in pharmaceuticals and agrochemicals. Its mechanistic versatility and structural tunability make it a valuable asset in the quest for innovative solutions to global health and agricultural challenges. Future studies may focus on optimizing its bioavailability and target specificity, further solidifying its role in advanced research and development.